2-Bromo-4,6-dichlorobenzo[d]thiazole

• Molecular Formula: C7H2BrCl2NS
• Molecular Weight: 282.97 g/mol
• IUPAC Name: 2-bromo-4,6-dichloro-1,3-benzothiazole
• InChI: InChI=1S/C7H2BrCl2NS/c8-7-11-6-4(10)1-3(9)2-5(6)12-7/h1-2H
• InChI Key: JOWWHJWZSDCXRX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1SC(=N2)Br)Cl)Cl

Description

2-Bromo-4,6-dichlorobenzo[d]thiazole is a useful research compound. Its molecular formula is C7H2BrCl2NS and its molecular weight is 282.97 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

35 g (0.24 mol) of copper(I) bromide and 126 g (1.23 mol) of sodium bromide were added to a solution of 27 g (0.12 mol) of 2-amino-4,6-dichlorobenzothiazole in 0.5 1 of acetonitrile, and 16.5 g (0.16 mol) of tert-butyl nitrite were then added dropwise. Stirring was carried out for 16 hours, after which the reaction mixture was acidified with 10% strength hydrochloric acid. The product was then extracted with methyl tert-butyl ether. The organic phase was washed with water, dried over magnesium sulfate and finally evaporated down. Purification of the crude product was carried out by means of column chromatography over silica gel (eluent: 1:1 cyclohexane/ethyl acetate). Yield: 9.1 g.